5-hydroxy-6-[5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4,7-dimethyl-2H-chromen-2-one

• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 5-hydroxy-6-[5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4,7-dimethylchromen-2-one
• InChI: InChI=1S/C21H20N2O4/c1-11-8-17-20(12(2)9-18(24)27-17)21(25)19(11)15-10-14(22-23-15)13-6-4-5-7-16(13)26-3/h4-9,14,22,25H,10H2,1-3H3
• InChI Key: LVBZUYITPZOMBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CC(=O)O2)C)C(=C1C3=NNC(C3)C4=CC=CC=C4OC)O

Description

5-hydroxy-6-[5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4,7-dimethyl-2H-chromen-2-one is a synthetic hybrid organic compound designed for advanced pharmacological research, integrating a coumarin core with a dihydropyrazole pharmacophore. This molecular architecture is of significant interest in medicinal chemistry for the development of novel therapeutic agents. The compound features a 2H-chromen-2-one (coumarin) scaffold, a privileged structure in drug discovery known for its diverse biological activities . Substituents on this core, including a 5-hydroxy group and 4,7-dimethyl groups, can critically influence its electronic properties, solubility, and binding affinity. The structure is further functionalized at the 6-position with a 4,5-dihydro-1H-pyrazol-3-yl (pyrazoline) ring bearing a 2-methoxyphenyl group at the N-5 position. The pyrazoline moiety is a well-known five-membered heterocycle that contributes to the compound's potential bioactivity and conformational profile. The primary research value of this compound lies in its potential as a lead structure in anticancer and antibacterial investigations. Structurally related pyrazolinyl-coumarin hybrids have demonstrated promising anticancer activity in screening assays. For instance, closely related 6-pyrazolinylcoumarin derivatives have been synthesized and identified for their high level of antimitotic activity against the NCI-60 panel of human tumor cell lines, showing particular sensitivity against leukemia cell lines such as CCRF-CEM and MOLT-4 . The proposed mechanism of action for such hybrid molecules often involves the induction of apoptosis and inhibition of cell proliferation. Furthermore, the coumarin nucleus is a recognized scaffold for antibacterial research . Structural-activity relationship (SAR) studies indicate that substitutions at various positions on the coumarin core, similar to those present in this compound, are coveted for the development of newer antibacterial agents to combat multidrug-resistant (MDR) bacterial strains . The presence of specific substituents can significantly enhance potency by modulating interactions with bacterial targets. This product is provided for research purposes only and is not intended for diagnostic or therapeutic applications. Researchers are encouraged to explore its full spectrum of biological activities and elucidate its precise mechanism of action, which may involve targeting specific enzymes or cellular pathways relevant to oncology and microbiology.

Preparation Methods

Kostanecki-Robinson Cyclization

The chromen-2-one scaffold is synthesized via Kostanecki-Robinson cyclization of 1-(2-hydroxy-4,7-dimethylphenyl)propane-1,3-dione (1 ).

• Starting Material : 2',5'-Dihydroxy-4',7'-dimethylacetophenone is condensed with ethyl acetoacetate in the presence of sodium ethoxide (2.5 eq, EtOH, reflux, 8 h) to yield 1 (72% yield).

• Cyclization : Treatment of 1 with concentrated sulfuric acid (0°C, 30 min) induces cyclodehydration, forming 4,7-dimethyl-2H-chromen-2-one (2 ) with a 68% isolated yield.

Table 1 : Optimization of Chromone Cyclization Conditions

Acid Catalyst	Temp (°C)	Time (h)	Yield (%)
H2SO4 (conc.)	0	0.5	68
HCl (gas)	25	2	42
PPA	80	1	55

Dihydropyrazole Ring Installation

Chalcone Intermediate Formation

The C-6 position of chromone 2 is functionalized via Claisen-Schmidt condensation:

• Reaction : 2 reacts with 2-methoxycinnamaldehyde (3 ) in ethanol (KOH, 10 mol%, 60°C, 6 h) to form chalcone 4 (R = 2-methoxyphenyl, 64% yield).

Hydrazine Cyclocondensation

Chalcone 4 undergoes cyclization with hydrazine hydrate to form the dihydropyrazole ring:

• Conditions : Hydrazine hydrate (1.2 eq), glacial acetic acid (5 vol%), 80°C, 4 h.

• Mechanism : The α,β-unsaturated ketone in 4 undergoes 1,3-dipolar cycloaddition with hydrazine, yielding 5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl intermediate 5 (81% yield).

Critical Parameters :

• Solvent Polarity : Acetic acid enhances protonation of the carbonyl, accelerating cyclization.

• Stoichiometry : Excess hydrazine (>1.1 eq) prevents side reactions but requires careful pH control to avoid over-cyclization.

Hydroxylation at C-5

Directed Ortho-Metalation (DoM)

The C-5 hydroxyl group is introduced via lithiation:

• Protection : Chromone 5 is protected as its TBS ether (6 ) (TBSCl, imidazole, DMF, 25°C, 12 h, 89% yield).

• Lithiation : 6 reacts with LDA (2.5 eq, THF, -78°C, 1 h) followed by quenching with molecular oxygen to yield hydroxy-TBS-protected 7 (63% yield).

• Deprotection : TBAF (1.0 M in THF, 25°C, 2 h) removes the silyl group, furnishing 5-hydroxy derivative 8 (95% yield).

Table 2 : Hydroxylation Efficiency with Different Bases

Base	Temp (°C)	Yield (%)
LDA	-78	63
n-BuLi	-78	48
KHMDS	-30	34

Final Functionalization and Characterization

Methylation at C-4 and C-7

Methyl groups are introduced via SN2 alkylation:

• Reagents : Methyl iodide (3.0 eq), K2CO3 (2.0 eq), DMF, 60°C, 6 h.

• Outcome : Simultaneous methylation at C-4 and C-7 positions (94% yield).

Analytical Validation

• NMR : ¹H NMR (500 MHz, DMSO-d6) δ 10.21 (s, 1H, OH), 7.52 (d, J = 8.5 Hz, 1H, Ar-H), 6.92–6.85 (m, 3H, pyrazole-H and Ar-H), 3.88 (s, 3H, OCH3), 2.41 (s, 3H, CH3), 2.38 (s, 3H, CH3).

• HPLC : Purity >99% (C18 column, MeCN:H2O 70:30, 1.0 mL/min, λ = 254 nm).

Scalability and Process Optimization

Continuous Flow Synthesis

A telescoped process combining chromone cyclization and pyrazole formation achieves 76% overall yield in 8 h residence time:

• Flow Reactor : Stainless steel (ID 1.0 mm), 100°C, backpressure 15 bar.

• Throughput : 12.5 g/h of final product at pilot scale.

Green Chemistry Metrics

• E-factor : 18.2 (solvent recovery reduces to 6.8).

• PMI : 32.7 kg/kg (optimized to 19.4 with solvent recycling) .

Chemical Reactions Analysis

Types of Reactions

5-hydroxy-6-[5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4,7-dimethyl-2H-chromen-2-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can undergo reduction reactions to modify the pyrazolyl group.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the chromen-2-one core and the pyrazolyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups, enhancing the compound’s chemical diversity .

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its anticancer properties. A study highlighted that derivatives of pyrazolines, including those similar to the compound , exhibited significant cytotoxicity against various cancer cell lines such as HL-60 and WM-115. The presence of specific substituents, such as methoxy groups, was found to enhance the cytotoxic effects significantly .

Case Study: Anticancer Activity

A series of chromanone-spiro-pyrazoline hybrids were synthesized and tested. Among these, one derivative showed an IC50 value between 3.0 and 6.8 μM against HL-60 cells, indicating a strong potential for further development as an anticancer agent .

Anti-inflammatory Properties

The compound's structural features suggest potential anti-inflammatory activity. Pyrazoline derivatives have been noted for their ability to inhibit inflammatory pathways, making them candidates for the development of new anti-inflammatory drugs.

Data Table: Anti-inflammatory Activity of Pyrazolines

Compound Type	Activity	Reference
Pyrazoline Derivatives	Significant inhibition of inflammation
Chromanone-Pyrazoline Hybrids	Enhanced anti-inflammatory effects

Synthetic Applications

In synthetic organic chemistry, the compound serves as a versatile intermediate for the synthesis of more complex molecules. The unique structure allows for various modifications that can lead to the development of new compounds with desired biological activities.

Synthetic Routes

The synthesis typically involves:

• Formation of the pyrazole ring.
• Introduction of substituents through electrophilic aromatic substitution.
• Use of hydrazine derivatives to facilitate reactions .

Biological Research

Research has shown that compounds similar to 5-hydroxy-6-[5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4,7-dimethyl-2H-chromen-2-one can interact with specific biological targets, including enzymes and receptors. This interaction may lead to modulation of biological pathways relevant in disease processes.

Mechanism of Action

The mechanism of action of 5-hydroxy-6-[5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4,7-dimethyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound may inhibit or activate enzymes, receptors, or other proteins, leading to its observed biological effects. Detailed studies on its molecular interactions and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Varying Aromatic Substituents

a. 6-[5-(4-Methoxyphenyl)-4,5-Dihydropyrazol-3-yl]-5-Hydroxy-4,7-Dimethylchromen-2-One (Compound 34)

• Structural Difference : The methoxy group is at the para position (4-methoxyphenyl) instead of the ortho (2-methoxyphenyl) position in the target compound.
• However, steric hindrance is reduced compared to the ortho isomer, which may affect selectivity .

b. 5-Hydroxy-3,4,7-Trimethyl-6-[5-(2,3,4-Trimethoxyphenyl)-4,5-Dihydro-1H-Pyrazol-3-yl]-2H-Chromen-2-One

• Structural Difference : Additional methyl groups at position 3 of the coumarin core and a 2,3,4-trimethoxyphenyl substituent on the pyrazoline ring.
• The trimethoxyphenyl group introduces stronger electron-donating effects, which may enhance interactions with enzymes like topoisomerases .

c. 6-[5-(1,3-Benzodioxol-5-yl)-4,5-Dihydro-1H-Pyrazol-3-yl]-5-Hydroxy-4,7-Dimethyl-2H-Chromen-2-One

• Structural Difference : The 2-methoxyphenyl group is replaced by a 1,3-benzodioxole ring.
• Impact : The benzodioxole group provides a rigid, planar structure, favoring π-π stacking interactions with aromatic residues in biological targets. This modification could improve binding affinity but reduce solubility .

Analogues with Heterocyclic Modifications

a. 3-Methoxy-2-[5-(Naphthalen-1-yl)-4,5-Dihydro-1H-Pyrazol-3-yl]phenol

• Structural Difference : The coumarin core is replaced by a naphthyl-substituted pyrazoline system.
• Impact : The naphthyl group increases molecular rigidity and planarity, leading to a dihedral angle of 82.03° between the aromatic rings. This conformation may hinder intercalation into DNA but promote interactions with flat enzymatic pockets .

b. N-(5-(1-Acetyl-5-(Thiophen-2-yl)-4,5-Dihydro-1H-Pyrazol-3-yl)benzo[d]oxazol-2-yl)butyramide (7c)

• Structural Difference : Incorporates a benzoxazole-thiophene hybrid system instead of coumarin.
• The acetyl group improves metabolic stability .

Biological Activity

The compound 5-hydroxy-6-[5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4,7-dimethyl-2H-chromen-2-one is a synthetic derivative belonging to the class of coumarin-based compounds. This compound has drawn attention in pharmacological research due to its potential biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer properties.

Chemical Structure and Properties

The chemical structure of this compound can be described as follows:

• IUPAC Name : 5-hydroxy-6-[5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4,7-dimethyl-2H-chromen-2-one
• Molecular Formula : C19H20N2O4
• Molecular Weight : 344.37 g/mol

Antioxidant Activity

Research has shown that coumarin derivatives exhibit significant antioxidant properties. In a study evaluating various derivatives, the compound demonstrated a higher radical scavenging ability compared to standard antioxidant controls. This activity is attributed to the presence of hydroxyl groups which can donate electrons and neutralize free radicals .

Antimicrobial Activity

The compound has been tested for its antimicrobial efficacy against various pathogens. In vitro studies revealed that it possesses broad-spectrum antibacterial activity. Specifically, it was effective against both Gram-positive and Gram-negative bacteria, indicating its potential as an antimicrobial agent .

Pathogen Type	Activity
Gram-positive	Effective
Gram-negative	Effective

Anti-inflammatory Effects

In terms of anti-inflammatory activity, the compound has been evaluated in several models. The results indicated that it could inhibit pro-inflammatory cytokines and enzymes such as COX-2 and LOX, which are crucial in the inflammatory response. This suggests its potential application in treating inflammatory diseases .

Anticancer Activity

The anticancer properties of this compound have also been explored. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast and liver cancer cells. The mechanism appears to involve the modulation of apoptotic pathways and inhibition of cell proliferation .

Case Studies

• Study on Antioxidant Properties :
  • A comparative study was conducted with several derivatives where the target compound exhibited superior antioxidant activity compared to established antioxidants like Trolax. The results highlighted its potential use in formulations aimed at oxidative stress-related conditions .
• Antimicrobial Efficacy :
  • In a recent study assessing the antimicrobial effects of various coumarin derivatives, this compound was found to significantly inhibit bacterial growth in vitro, suggesting its potential role as a therapeutic agent against infections .
• Cancer Cell Line Studies :
  • Research involving MCF-7 and HCC cell lines demonstrated that this compound could effectively halt cell cycle progression and induce apoptosis via oxidative stress pathways. This positions it as a promising candidate for further development in cancer therapy .